Cas no 851722-09-3 (1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid)

• Product Name: 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid
• CAS No: 851722-09-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 3107892
• PubChem ID: 2474353
• Update Time: 2025-10-24

1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(tert-butylamino)-2-oxoethyl]cyclopentanecarboxylic acid
• 851722-09-3
• SR-01000063879-1
• CS-0224928
• 1-[(tert-butylcarbamoyl)methyl]cyclopentane-1-carboxylicacid
• G26623
• AKOS008968672
• 1-[2-(tert-butylamino)-2-oxoethyl]cyclopentane-1-carboxylic acid
• EN300-12184
• DTXSID901153883
• 1-[(tert-butylcarbamoyl)methyl]cyclopentane-1-carboxylic acid
• Z57983181
• 1-[2-[(1,1-Dimethylethyl)amino]-2-oxoethyl]cyclopentanecarboxylic acid
• SR-01000063879
• 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid

• Inchi： 1S/C12H21NO3/c1-11(2,3)13-9(14)8-12(10(15)16)6-4-5-7-12/h4-8H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： VJXDBDSKIPDQBE-UHFFFAOYSA-N
• SMILES： OC(C1(CC(NC(C)(C)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 227.15214353Da
• Monoisotopic Mass: 227.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid

Comprehensive Overview of 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid (CAS No. 851722-09-3)

1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid (CAS No. 851722-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopentane backbone and tert-butylcarbamoyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a carboxylic acid moiety with a tert-butylcarbamoyl side chain, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid has surged due to its potential role in developing small-molecule therapeutics and biodegradable polymers. Researchers are particularly interested in its stereochemical properties, which influence its reactivity and binding affinity in biological systems. The compound's CAS No. 851722-09-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

One of the most discussed applications of 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid is its use in peptide mimetics, a hot topic in drug design. Peptide-based therapies are gaining traction for treating chronic diseases, and this compound's ability to mimic peptide structures makes it a promising candidate. Additionally, its low toxicity profile aligns with the growing emphasis on green chemistry and sustainable manufacturing practices.

The synthesis of 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid often involves multistep organic reactions, including amidation and cyclization processes. Optimizing these reactions for higher yields and purity is a common challenge addressed in recent publications. Its solubility in polar solvents like DMSO and methanol further enhances its utility in laboratory settings.

From an industrial perspective, CAS No. 851722-09-3 is increasingly referenced in patents related to crop protection and biodegradable materials. As the agrochemical sector shifts toward eco-friendly solutions, this compound's derivatives are being explored for their pesticidal activity and environmental persistence. These trends align with global searches for sustainable agrochemicals and bio-based alternatives.

In summary, 1-(tert-Butylcarbamoyl)methylcyclopentane-1-carboxylic Acid (CAS No. 851722-09-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like drug delivery systems and green synthesis. As scientific inquiries into its properties expand, this compound is poised to play a pivotal role in advancing innovative chemical solutions.